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Compound of Interest

Compound Name: PF-04217903 mesylate

Cat. No.: B1679679 Get Quote

For researchers and professionals in the field of drug development, the proper management

and disposal of chemical compounds such as PF-04217903 mesylate, a potent c-Met kinase

inhibitor, are critical for maintaining a safe laboratory environment and ensuring environmental

protection.[1] Due to its potential hazards, which have not been fully characterized, this

compound requires careful handling and adherence to specific disposal protocols.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
PF-04217903 mesylate is a substance that has not been fully tested for its hazards.[2]

Therefore, it should be handled with care by personnel trained and familiar with handling potent

active pharmaceutical ingredients.[2] Potential hazards include harm if swallowed or inhaled,

and it may cause irritation to the respiratory tract, eyes, and skin.[1][2]

To minimize exposure, the following Personal Protective Equipment (PPE) should be worn

when handling PF-04217903 mesylate:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1679679?utm_src=pdf-interest
https://www.benchchem.com/product/b1679679?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_PF_04217903.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_PF_04217903.pdf
https://www.cellagentech.com/content/product_files/PF-04217903_MSDS.pdf
https://www.benchchem.com/product/b1679679?utm_src=pdf-body
https://www.cellagentech.com/content/product_files/PF-04217903_MSDS.pdf
https://www.cellagentech.com/content/product_files/PF-04217903_MSDS.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_PF_04217903.pdf
https://www.cellagentech.com/content/product_files/PF-04217903_MSDS.pdf
https://www.benchchem.com/product/b1679679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Respiratory Protection Respirator NIOSH/MSHA-approved[2]

Hand Protection Gloves
Chemical-resistant rubber

gloves[2]

Eye Protection Goggles Chemical safety goggles[2]

Body Protection Lab Coat Standard laboratory coat

Step-by-Step Disposal Procedures
The disposal of PF-04217903 mesylate must be conducted in accordance with all applicable

federal, state, and local regulations for chemical waste.[1] It is imperative to treat this

compound as a potent and hazardous chemical.[1]

1. Waste Segregation and Collection:

Solid Waste:

Collect all unused or expired PF-04217903 mesylate powder in a designated hazardous

waste container.[1]

Contaminated materials such as gloves, lab coats, weigh boats, and pipette tips must also

be placed in this container.[1]

The container should be clearly labeled as "Hazardous Waste" and include the full

chemical name: "PF-04217903 mesylate".[1]

Liquid Waste:

Solutions containing PF-04217903 mesylate should be collected in a separate,

compatible, and clearly labeled hazardous liquid waste container.[1]

Avoid mixing with other incompatible chemical wastes.[1]

The container must be labeled as "Hazardous Liquid Waste" with the full chemical name.
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Sharps Waste:

Needles, syringes, and any other contaminated sharps must be disposed of in a

designated sharps container.[1]

2. Spill Management:

Small Spills: Absorb the material with an inert absorbent material and place it in a sealed

container for disposal as hazardous waste.[1]

Large Spills: In the event of a large spill, contact your institution's Environmental Health and

Safety (EHS) or emergency response team immediately.[1]

3. Containerization and Storage:

All waste containers must be securely sealed.

Store waste containers in a designated and secure waste accumulation area that is well-

ventilated.[1]

This area should be away from general laboratory traffic and incompatible materials.[1]

4. Final Disposal:

Disposal of PF-04217903 mesylate must be carried out through a licensed hazardous waste

disposal company.[1]

Do not dispose of this chemical down the drain or in the regular trash.[1]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines and procedures for the disposal of potent or uncharacterized research chemicals.

[1]

Emergency First Aid Procedures
In case of exposure, follow these first aid measures:
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Exposure Route Action

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention.[1]

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.

Ingestion
If swallowed, wash out mouth with copious

amounts of water and call a physician.[2]

Disposal Workflow
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Step 1: Waste Segregation & Collection

Step 2: Containerization & Labeling

Step 3: Interim Storage

Step 4: Final Disposal
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Caption: Workflow for the proper disposal of PF-04217903 mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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